Cas no 946272-13-5 (4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine)

• Product Name: 4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine
• CAS No: 946272-13-5
• MF: C₁₈H₂₃FN₄O₃S
• MW: 394.463626146317
• CID: 6382435
• PubChem ID: 42474186
• Update Time: 2025-11-01

4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine
• Pyrimidine, 4-[4-[(2-fluorophenyl)sulfonyl]-1-piperazinyl]-2-methyl-6-(1-methylethoxy)-
• 4-(4-((2-fluorophenyl)sulfonyl)piperazin-1-yl)-6-isopropoxy-2-methylpyrimidine
• 946272-13-5
• VU0495088-1
• 4-[4-(2-fluorobenzenesulfonyl)piperazin-1-yl]-2-methyl-6-(propan-2-yloxy)pyrimidine
• F2443-0203
• 4-[4-(2-fluorophenyl)sulfonylpiperazin-1-yl]-2-methyl-6-propan-2-yloxypyrimidine
• AKOS024648591

• Inchi： 1S/C18H23FN4O3S/c1-13(2)26-18-12-17(20-14(3)21-18)22-8-10-23(11-9-22)27(24,25)16-7-5-4-6-15(16)19/h4-7,12-13H,8-11H2,1-3H3
• InChI Key： ZUJMJERTSNMUDA-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC(C)C)=CC(N2CCN(S(C3=CC=CC=C3F)(=O)=O)CC2)=N1

Computed Properties

• Exact Mass: 394.14748994g/mol
• Monoisotopic Mass: 394.14748994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Predicted)
• Boiling Point: 555.7±60.0 °C(Predicted)
• pka: 6.77±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine

Introduction to Compound with CAS No. 946272-13-5 and Product Name: 4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine

The compound with the CAS number 946272-13-5 and the product name 4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a piperazine moiety linked to a pyrimidine ring, make it an intriguing candidate for further investigation in drug discovery and development.

Recent studies in medicinal chemistry have highlighted the importance of piperazine derivatives in the design of novel therapeutic agents. Piperazine scaffolds are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the development of drugs for various diseases. The specific substitution pattern in this compound, including the 2-fluorobenzenesulfonyl group and the propan-2-yloxy moiety, contributes to its unique pharmacological profile and may influence its binding affinity and selectivity.

The pyrimidine core of the molecule is another critical structural element that has been extensively studied in medicinal chemistry. Pyrimidine derivatives are widely recognized for their role in various biological processes and have been successfully incorporated into numerous drugs, including antiviral, anticancer, and anti-inflammatory agents. The combination of a pyrimidine ring with a piperazine moiety in this compound suggests potential applications in modulating biological pathways that involve these heterocyclic structures.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The presence of multiple functional groups, such as the fluorine atom in the 2-fluorobenzenesulfonyl group and the ether linkage in the propan-2-yloxy group, provides numerous opportunities for further chemical modification. These functional groups can be tailored to optimize pharmacokinetic properties, improve solubility, and enhance bioavailability, which are crucial factors in drug development.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The 2-fluorobenzenesulfonyl group in this compound is an example of such a fluorinated moiety that could contribute to its pharmacological activity. Fluorine atoms are known to influence electronic properties and can play a significant role in modulating drug-receptor interactions.

The propan-2-yloxy group attached to the pyrimidine ring adds another layer of complexity to the molecule's structure. This ether linkage can affect both the solubility and metabolic fate of the compound, which are important considerations in drug design. Additionally, the presence of a methyl group at the 2-position of the pyrimidine ring may influence electronic distribution and steric hindrance around the molecule, further impacting its biological activity.

Current research trends in pharmaceutical chemistry emphasize the development of multifunctional compounds that can target multiple pathways or receptors simultaneously. The structural features of this compound make it a promising candidate for such an approach. By combining different pharmacophores into a single molecular framework, it may be possible to achieve synergistic effects that enhance therapeutic outcomes.

Another area of interest is the use of computational methods to predict and optimize drug-like properties. Advanced computational techniques, such as molecular docking and virtual screening, can be employed to evaluate how this compound interacts with biological targets. These methods can help identify potential lead compounds more efficiently and guide experimental design, thereby accelerating the drug discovery process.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, can be utilized to construct complex molecular architectures with high precision. The development of efficient synthetic routes is essential for scaling up production and conducting further biological evaluations.

Once synthesized, rigorous characterization using spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography is necessary to confirm the structure of the compound. These analytical methods provide detailed information about molecular connectivity and conformational preferences, which are critical for understanding its biological behavior.

Biological testing is another crucial step in evaluating the potential therapeutic applications of this compound. In vitro assays can be used to assess its interaction with target enzymes or receptors, while cell-based assays can provide insights into its effects on cellular processes. Preclinical studies may also be conducted to evaluate safety profiles and pharmacokinetic properties before moving into clinical trials.

The integration of genomics, proteomics, and metabolomics data has revolutionized drug discovery by providing comprehensive insights into biological systems. By analyzing these high-dimensional datasets, researchers can identify key targets and pathways that are relevant to specific diseases. This information can guide the design of targeted therapies like this compound.

The future directions for research on this compound may include exploring its potential as an intermediate in synthesizing more complex derivatives or investigating its mechanism of action at a molecular level. Understanding how it interacts with biological targets can provide valuable insights into its therapeutic efficacy and help guide further optimization efforts.

In conclusion,4-4-(2-fluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine represents a promising candidate for drug discovery due to its unique structural features and potential therapeutic applications. Its combination of functional groups makes it amenable to further chemical modification, while its heterocyclic core suggests interactions with biologically relevant targets. Continued research using both experimental and computational approaches will be essential for unlocking its full potential as a therapeutic agent.